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Compound of Interest

Compound Name: 1-lodododecane

Cat. No.: B1195088

Introduction

1-lodododecane (CAS No. 4292-19-7), also known as dodecyl iodide or lauryl iodide, is a
halogenated alkane with the molecular formula C12H25I.[1][2][3] It is a colorless to pale yellow
liquid at room temperature, which is insoluble in water but soluble in many organic solvents.[2]
[4][5] Due to the reactivity of the carbon-iodine bond, 1-iodododecane serves as a versatile
reagent in organic synthesis, including in the preparation of surfactants, lubricants, and
pharmaceutical intermediates.[5] This guide provides comprehensive safety and handling
protocols for researchers, scientists, and drug development professionals to ensure its safe use
in a laboratory setting.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 1-iodododecane are summarized
below. These properties are critical for designing experiments and for understanding its
behavior under various conditions.
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Property Value Source(s)
Molecular Formula C12H25I [1112]
Molecular Weight 296.23 g/mol [2][6]
Appearance Colorless liquid [2][4]
Odor Odorless [2]
Melting Point -3°C (26.6 °F) [2][6][71[8]
Boiling Point 159-160 °C @ 15 mmHg [61[71[8]
Density 1.201 g/mL at 25 °C [61[71[8]
Flash Point >110 °C (>230 °F) [2][6]
Refractive Index n20/D 1.484 [61[71[8]
Water Solubility Insoluble [41051[7]

Hazard Identification and Classification

1-lodododecane is classified as a hazardous substance according to the Globally Harmonized

System (GHS).[3][9] Proper identification of its hazards is the first step toward safe handling.

GHS . . Hazard
. Pictogram Signal Word Source(s)
Classification Statements
Skin
) o ) H315: Causes
Corrosion/Irritatio  GHSO07 Warning o [3115119]
skin irritation
n
) H319: Causes
Serious Eye ] ]
o GHSO07 Warning serious eye [3115119]
Damage/Irritation o
irritation
» H335: May
Specific Target ) ]
o GHSO07 Warning cause respiratory  [3][5][9]
Organ Toxicity

irritation
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Primary hazards include irritation to the skin, eyes, and respiratory system upon exposure.[1]
[10]

Protocols for Safe Handling and Storage

Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory
environment.

Proper engineering controls are the primary line of defense against chemical exposure.

+ Ventilation: Always handle 1-iodododecane in a well-ventilated area.[1][9] A certified
chemical fume hood is strongly recommended to prevent the inhalation of vapors or mists.[1]

 Emergency Equipment: Ensure that safety showers and eyewash stations are readily
accessible and in good working order in the immediate vicinity of the handling area.[1][2]

The following PPE is required for handling 1-iodododecane.

Required PPE for 1-lodododecane

Respiratory Protection
(If ventilation is inadequate)

Body Protection
(Lab coat, long-sleeved clothing)

Hand Protection
(Chemically resistant gloves, e.g., Viton®)

Eye/Face Protection
(Goggles/Face Shield, EN166/OSHA)

Click to download full resolution via product page

@LI Handler

Caption: Required Personal Protective Equipment for handling 1-lodododecane.
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Protection Type Specification Source(s)

Chemical safety goggles or
) face shield conforming to

Eye/Face Protection [1][9]
EN166 or OSHA 29 CFR
1910.133.
Appropriate chemical-resistant

Hand Protection gloves (e.g., Viton®). Inspect [1][2]
gloves before use.

] Laboratory coat and long-
Body Protection [1][11]

sleeved protective clothing.

Respiratory Protection

Not required under normal use
with adequate ventilation. Use
a NIOSH/MSHA or EN 149
approved respirator if irritation
is experienced or exposure

limits are exceeded.

[1]9]

The following workflow outlines the standard operating procedure for handling 1-

iodododecane.
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Preparation

Review Safety Data Sheet (SDS)

'

Verify Fume Hood/Ventilation

l

Inspect PPE

l

Locate Emergency Equipment

Han%ling

Don all required PPE

Transfer/use chemical inside fume hood

Avoid contact with skin and eyes

Keep container closed when not in use

Post-HindIing

Store properly or dispose of waste

Clean work area

Remove PPE carefully

Wash hands thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for the safe handling of 1-lodododecane.
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Methodology:

e Pre-Handling:

[¢]

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[1]

[¢]

Ensure the chemical fume hood or other ventilation system is functioning correctly.[1]

[e]

Inspect all PPE for integrity.[1]

o

Confirm the location and accessibility of eyewash stations and safety showers.[1]

e Chemical Handling:

[¢]

Wear all specified PPE before entering the handling area.[1]

[e]

Conduct all manipulations that may generate vapors or mists inside a fume hood.[1]

o

Avoid direct contact with skin and eyes.[1]

[¢]

Keep the container tightly sealed when not in use.[1][9]

e Post-Handling:

o Return the chemical to its designated storage location.

o Dispose of any waste, including contaminated consumables, according to the disposal
protocol (see Section 6.0).

o Decontaminate the work surface.

o Carefully remove PPE to avoid skin contamination.[2]

o Wash hands thoroughly with soap and water after handling is complete.[1]

Proper storage is crucial to maintain chemical integrity and prevent hazardous situations.

« Conditions: Store in a cool, dry, and well-ventilated place.[1][9]
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o Container: Keep containers tightly closed.[1][9]

» Protection: Protect from direct sunlight and light exposure, as the material is light-sensitive.
[2][12]

o Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][2][9]
Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate injury and damage.

The following table outlines the immediate first aid responses to an exposure event. In all
cases of significant exposure, seek medical attention.[2]
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Exposure Route First Aid Protocol Source(s)

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [1112]
lenses if present and easy to
do. Continue rinsing. Seek

immediate medical attention.

Wash off immediately with
plenty of soap and water for at
least 15 minutes. Remove
Skin Contact contaminated clothing and [1][2]
wash it before reuse. If skin
irritation persists, call a

physician.

Move the person to fresh air. If
breathing is difficult or they are

Inhalation not breathing, provide artificial [11[2]
respiration. Get medical

attention if symptoms occur.

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water
Ingestion afterwards. Never give [1112119]
anything by mouth to an
unconscious person. Seek

immediate medical attention.

In the event of a spill, follow this protocol:
o Evacuate: Evacuate non-essential personnel from the immediate area.[1]

e Ventilate: Ensure adequate ventilation.[1]
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Protect: Wear full PPE, including respiratory protection if the spill is large or in a poorly
ventilated area.

Contain: Use an inert, non-combustible absorbent material (e.g., sand, vermiculite) to
contain and soak up the spill.[1][9]

Collect: Carefully collect the absorbed material into a suitable, closed, and labeled container
for hazardous waste disposal.[1][9]

Clean: Clean the spill area thoroughly.

Prevent Entry: Do not let the product enter drains or waterways.[1][9]
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Evacuate Area & Ensure Ventilation

:

Don Full PPE

Contain with Inert Absorbent Material

Collect Waste into Labeled Container

Decontaminate Spill Area

Dispose of Waste Properly

Response Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety and Handling
of 1-lodododecane]. BenchChem, [2025]. [Online PDF]. Available at:
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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